Cas no 1351611-71-6 (2-(4-ethoxyphenyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide)

• Product Name: 2-(4-ethoxyphenyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide
• CAS No: 1351611-71-6
• MF: C₁₉H₂₀F₃NO₃
• MW: 367.362215995789
• CID: 5871587
• PubChem ID: 71781976
• Update Time: 2025-09-27

2-(4-ethoxyphenyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide
• 1351611-71-6
• AKOS024524053
• F5857-3489
• VU0525194-1

• Inchi： 1S/C19H20F3NO3/c1-2-26-16-10-8-14(9-11-16)12-17(24)23-13-18(25,19(20,21)22)15-6-4-3-5-7-15/h3-11,25H,2,12-13H2,1H3,(H,23,24)
• InChI Key： LWZVKMGUIAJYPB-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C1=CC=CC=C1)C(F)(F)F)(=O)CC1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 367.13952799g/mol
• Monoisotopic Mass: 367.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-(4-ethoxyphenyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide

Comprehensive Overview of 2-(4-ethoxyphenyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide (CAS No. 1351611-71-6)

The compound 2-(4-ethoxyphenyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide (CAS No. 1351611-71-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This acetamide derivative features a unique combination of functional groups, including an ethoxy phenyl moiety and a trifluoro-hydroxy phenylpropyl segment, which contribute to its distinct chemical properties. Researchers are increasingly interested in this compound due to its structural complexity and potential applications in drug discovery and material science.

One of the key features of 2-(4-ethoxyphenyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide is its hydrogen-bonding capability, facilitated by the hydroxyl and amide groups. This property makes it a candidate for designing molecular recognition systems or enzyme inhibitors. Recent studies highlight its relevance in addressing challenges related to bioavailability and metabolic stability, which are critical in modern drug development. The presence of the trifluoromethyl group enhances its lipophilicity, a trait often sought after in central nervous system (CNS) targeting compounds.

From a synthetic chemistry perspective, CAS No. 1351611-71-6 serves as an intermediate in the preparation of more complex molecules. Its ethoxy phenyl component is particularly valuable for constructing aryl ether-based scaffolds, which are prevalent in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The compound’s chiral center at the hydroxy-bearing carbon also opens avenues for stereoselective synthesis, a hot topic in asymmetric catalysis.

Market trends indicate growing demand for fluorinated acetamides like 2-(4-ethoxyphenyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide, driven by their utility in precision agriculture and veterinary medicine. Fluorine incorporation often improves pesticide efficacy while reducing environmental persistence, aligning with global sustainable chemistry initiatives. Additionally, this compound’s logP value and polar surface area make it a subject of interest in QSAR modeling studies.

In analytical applications, 1351611-71-6 can be characterized using advanced techniques such as LC-MS and NMR spectroscopy. Its UV absorption profile around 270 nm enables detection in high-throughput screening assays. Researchers frequently inquire about its solubility in DMSO and stability under physiological pH, reflecting practical considerations for in vitro testing protocols.

The safety profile of 2-(4-ethoxyphenyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide remains under investigation, with preliminary data suggesting moderate cytotoxicity at higher concentrations. This aligns with current industry focus on structure-toxicity relationships for lead optimization. Environmental fate studies are limited but warranted given the increasing regulatory scrutiny on fluoroorganic compounds.

Future research directions for CAS No. 1351611-71-6 may explore its crystal engineering potential or co-crystallization with APIs to modify drug release profiles. The compound’s amphiphilic character could also be leveraged in nanocarrier systems, a rapidly growing segment in targeted drug delivery technologies.

For procurement specialists, technical specifications of 2-(4-ethoxyphenyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide typically include ≥95% purity by HPLC analysis, with storage recommendations at -20°C under inert atmosphere. Batch-to-batch consistency in enantiomeric excess is crucial for reproducible biological testing results.